2-{[1-(3-nitrophenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid

• IUPAC Name: 2-[1-(3-nitrophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid
• InChI: InChI=1S/C16H11N3O6S/c20-13-8-12(26-14-11(16(22)23)5-2-6-17-14)15(21)18(13)9-3-1-4-10(7-9)19(24)25/h1-7,12H,8H2,(H,22,23)
• InChI Key: SXGGDPZDAAMFHW-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC(=CC=C2)[N+](=O)[O-])SC3=C(C=CC=N3)C(=O)O
• Molecular Formula: C16H11N3O6S
• Molecular Weight: 373.3 g/mol

Description

2-{[1-(3-nitrophenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid, also known as NS8593, is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of nicotinic acid derivatives and has been found to modulate the activity of ion channels in the brain.

Mechanism of Action

2-{[1-(3-nitrophenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid exerts its pharmacological effects by modulating the activity of ion channels in the brain. It has been found to act as a positive allosteric modulator of the TRPV1 channel, which is involved in pain perception and inflammation. This compound has also been found to activate the Kv7.2/Kv7.3 channel, which plays a crucial role in regulating neuronal excitability. Furthermore, this compound has been shown to act as a non-competitive antagonist of the nAChR channel, which is involved in cognitive function and memory formation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in the brain. It has been shown to reduce seizures in animal models of epilepsy, improve motor function in animal models of Parkinson's disease, and enhance cognitive function in animal models of Alzheimer's disease. This compound has also been found to reduce inflammation and pain perception in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2-{[1-(3-nitrophenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid has several advantages for use in lab experiments. It is a small molecule that can easily penetrate the blood-brain barrier and exert its pharmacological effects in the brain. It has also been found to be relatively safe and well-tolerated in animal models. However, this compound has some limitations for use in lab experiments. It has a short half-life and requires frequent dosing to maintain therapeutic levels. Furthermore, this compound has limited solubility in water, which can make it challenging to administer in vivo.

Future Directions

2-{[1-(3-nitrophenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid has the potential to be a valuable therapeutic agent for various neurological disorders. Future research should focus on optimizing the synthesis and formulation of this compound to improve its pharmacokinetic properties. Furthermore, additional studies are needed to elucidate the precise mechanism of action of this compound on ion channels in the brain. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in human subjects.

Scientific Research Applications

2-{[1-(3-nitrophenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid has been extensively studied for its potential therapeutic applications in various neurological disorders, including epilepsy, Parkinson's disease, and Alzheimer's disease. It has been found to modulate the activity of various ion channels in the brain, including the transient receptor potential vanilloid 1 (TRPV1) channel, the voltage-gated potassium channel (Kv7.2/Kv7.3), and the nicotinic acetylcholine receptor (nAChR) channel.